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Compound of Interest

Compound Name: (3-Fluoro-5-nitrophenyl)methanol

CAS No.: 883987-74-4

Cat. No.: B3030220

Get Quote

(3-Fluoro-5-nitrophenyl)methanol, with the Chemical Abstracts Service (CAS) number

845866-70-0, is a substituted aromatic alcohol. Its molecular structure, featuring a fluorine atom

and a nitro group on the phenyl ring, makes it a valuable building block in organic synthesis.

The electron-withdrawing nature of the nitro and fluoro groups significantly influences the

reactivity of the aromatic ring and the benzylic alcohol, making it a versatile precursor for a

variety of more complex molecules. Accurate spectral characterization is paramount for

verifying its identity, purity, and for understanding its chemical behavior in subsequent

reactions.

Molecular Structure and Properties
Molecular Formula: C₇H₆FNO₃

Molecular Weight: 171.13 g/mol

IUPAC Name: (3-Fluoro-5-nitrophenyl)methanol

The strategic placement of the substituents on the phenyl ring dictates the spectral

characteristics of the molecule. The following sections will delve into the detailed analysis of its
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Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the structure of organic molecules

in solution. The following are predicted ¹H and ¹³C NMR data for (3-Fluoro-5-
nitrophenyl)methanol, presented with detailed interpretations.

¹H NMR Spectroscopy
The proton NMR spectrum provides information about the number of different types of protons

and their immediate chemical environment.

Table 1: Predicted ¹H NMR Spectral Data for (3-Fluoro-5-nitrophenyl)methanol (500 MHz,

CDCl₃)

Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Coupling
Constants (J,
Hz)

~8.10 Triplet (t) 1H H-4
J(H-F) ≈ 2.5 Hz,

J(H-H) ≈ 2.5 Hz

~7.85
Doublet of

Triplets (dt)
1H H-6

J(H-H) ≈ 8.0 Hz,

J(H-F) ≈ 2.5 Hz

~7.60
Doublet of

Doublets (dd)
1H H-2

J(H-H) ≈ 8.0 Hz,

J(H-F) ≈ 10.0 Hz

~4.85 Singlet (s) 2H -CH₂OH -

~2.50
Broad Singlet (br

s)
1H -OH -

Interpretation of the ¹H NMR Spectrum:

Aromatic Protons (H-2, H-4, H-6): The three protons on the aromatic ring are chemically non-

equivalent and exhibit complex splitting patterns due to both proton-proton (H-H) and proton-

fluorine (H-F) couplings.
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The proton at the C-4 position (H-4) is expected to appear as a triplet due to coupling with

the adjacent H-2 and the fluorine at C-3.

The proton at the C-6 position (H-6) would likely be a doublet of triplets, split by the

adjacent H-2 and the fluorine at C-3.

The proton at the C-2 position (H-2) is anticipated to be a doublet of doublets, showing

coupling to H-6 and the fluorine at C-3.

Methylene Protons (-CH₂OH): The two protons of the benzylic alcohol's methylene group are

expected to appear as a singlet, as there are no adjacent protons to cause splitting.

Hydroxyl Proton (-OH): The hydroxyl proton typically appears as a broad singlet, and its

chemical shift can vary depending on concentration and solvent.

¹³C NMR Spectroscopy
The carbon-13 NMR spectrum provides information about the different carbon environments in

the molecule.

Table 2: Predicted ¹³C NMR Spectral Data for (3-Fluoro-5-nitrophenyl)methanol (125 MHz,

CDCl₃)

Chemical Shift (δ, ppm) Assignment

~163 (d, J(C-F) ≈ 250 Hz) C-3

~149 (s) C-5

~144 (d, J(C-F) ≈ 8 Hz) C-1

~125 (d, J(C-F) ≈ 3 Hz) C-6

~118 (d, J(C-F) ≈ 22 Hz) C-4

~112 (d, J(C-F) ≈ 25 Hz) C-2

~64 (s) -CH₂OH

Interpretation of the ¹³C NMR Spectrum:
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Aromatic Carbons: The carbon atoms in the aromatic ring show distinct chemical shifts. The

carbon directly bonded to the fluorine atom (C-3) will exhibit a large coupling constant (¹J(C-

F)). The other aromatic carbons will show smaller C-F couplings depending on their proximity

to the fluorine atom. The carbons attached to the nitro (C-5) and hydroxymethyl (C-1) groups

are also significantly shifted.

Methylene Carbon (-CH₂OH): The carbon of the methylene group is expected to appear in

the typical range for a benzylic alcohol.

NMR Experimental Protocol
Objective: To acquire high-resolution ¹H and ¹³C NMR spectra of (3-Fluoro-5-
nitrophenyl)methanol.

Materials:

(3-Fluoro-5-nitrophenyl)methanol sample

Deuterated chloroform (CDCl₃) with 0.03% TMS

5 mm NMR tubes

Pipettes

Procedure:

Sample Preparation:

Weigh approximately 10-20 mg of the (3-Fluoro-5-nitrophenyl)methanol sample.

Dissolve the sample in approximately 0.6 mL of CDCl₃ in a small vial.

Transfer the solution to a 5 mm NMR tube.

Instrument Setup:

Insert the NMR tube into the spectrometer.

Lock the spectrometer on the deuterium signal of CDCl₃.
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Shim the magnetic field to achieve optimal homogeneity.

¹H NMR Acquisition:

Set the spectral width to cover the expected range of proton signals (e.g., 0-10 ppm).

Use a standard pulse sequence (e.g., zg30).

Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition:

Set the spectral width to cover the expected range of carbon signals (e.g., 0-170 ppm).

Use a proton-decoupled pulse sequence (e.g., zgpg30).

Acquire a larger number of scans due to the lower natural abundance of ¹³C.

Data Processing:

Apply Fourier transformation to the acquired free induction decays (FIDs).

Phase correct the spectra.

Reference the spectra to the TMS signal at 0 ppm.

Integrate the peaks in the ¹H spectrum and pick the peaks in both spectra.

Diagram: NMR Experimental Workflow
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Caption: Workflow for NMR spectral acquisition.
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Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of (3-Fluoro-5-nitrophenyl)methanol is expected to show characteristic absorption

bands for the hydroxyl, nitro, and C-F groups, as well as the aromatic ring.

Table 3: Expected IR Absorption Bands for (3-Fluoro-5-nitrophenyl)methanol

Wavenumber (cm⁻¹) Intensity Assignment

3500-3200 Broad, Strong O-H stretch (alcohol)

3100-3000 Medium Aromatic C-H stretch

2950-2850 Medium Aliphatic C-H stretch (-CH₂-)

1550-1500 Strong Asymmetric N-O stretch (nitro)

1350-1300 Strong Symmetric N-O stretch (nitro)

1250-1000 Strong C-F stretch

1200-1000 Strong C-O stretch (alcohol)

Interpretation of the IR Spectrum:

The most prominent features in the IR spectrum would be the broad O-H stretching band of the

alcohol, and the two strong N-O stretching bands characteristic of the nitro group. The

presence of the C-F bond would be confirmed by a strong absorption in the fingerprint region.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule.

Molecular Ion Peak (M⁺): The electron ionization (EI) mass spectrum is expected to show a

molecular ion peak at an m/z (mass-to-charge ratio) corresponding to the molecular weight

of the compound (171.13).
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Isotopic Peaks: The presence of carbon and other elements will result in characteristic

isotopic peaks (e.g., M+1).

Fragmentation Pattern: Common fragmentation pathways for benzyl alcohols include the

loss of a hydroxyl radical (-OH) or water (-H₂O), and cleavage of the benzylic C-C bond. The

nitro group can also undergo characteristic fragmentations.

Table 4: Predicted Mass Spectrometry Data for (3-Fluoro-5-nitrophenyl)methanol

m/z Possible Fragment

171 [M]⁺

154 [M - OH]⁺

153 [M - H₂O]⁺

141 [M - NO]⁺

125 [M - NO₂]⁺

Conclusion
The comprehensive spectral analysis outlined in this guide provides a robust framework for the

identification and characterization of (3-Fluoro-5-nitrophenyl)methanol. The combination of

predicted NMR data with expected IR and MS fragmentation patterns offers a high degree of

confidence in structural verification. This information is critical for researchers utilizing this

compound in synthetic chemistry and drug discovery, ensuring the integrity of their starting

materials and the success of their research endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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